BE“GHE Foundational & Exploratory

Check Availability & Pricing

"lead tetroxide CAS number and safety data"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lead tetroxide

Cat. No.: B073408

An In-depth Technical Guide to Lead Tetroxide: CAS Number and Safety Data

This guide provides comprehensive information on the Chemical Abstracts Service (CAS)
number and detailed safety data for lead tetroxide. The information is intended for
researchers, scientists, and professionals in drug development who may be working with this
compound.

Chemical Identification

e Chemical Name: Lead Tetroxide

e Synonyms: Red Lead, Minium, Trilead tetraoxide, Lead(ll,IV) oxide[1][2]
e CAS Number: 1314-41-6[3][4][5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for lead tetroxide, compiled from
various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula Pb304 [3][4][6]
Molecular Weight 685.57 g/mol [3161[7]
Appearance Red/Orange fine powder [31[4][6][8]
Melting Point 500 °C (decomposes) [21[3]1[6][8]
Boiling Point 800 °C [3]
Density 9.1 g/cm3 [31[8]
Water Solubility Insoluble [21[3][8]
Vapor Pressure 1.3 kPa (at 0 °C) [2]
Table 2: Toxicological Data
Parameter Value Species Route Source
LD50 630 mg/kg Rat Intraperitoneal [2]
LDLo 1000 mg/kg Guinea Pig Oral [5]
Table 3: Occupational Exposure Limits
Organization Limit Notes Source
OSHA (PEL) 0.05 mg/m3 8-hour TWA [9][10]
NIOSH (REL) 0.05 mg/m3 10-hour TWA [9][11]
ACGIH (TLV) 0.05 mg/m?3 8-hour TWA [8][9]

Table 4: GHS Hazard Information
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Classification Code Description Source

May intensify fire;

Oxidizing Solids H272 o [5]
oxidizer
Acute Toxicity, Oral H302 Harmful if swallowed [5]
Acute Toxicity, o
) H332 Harmful if inhaled [5]
Inhalation
Carcinogenicity H350 May cause cancer [5]

. . May damage fertility
Reproductive Toxicity H360 ) [5]
or the unborn child

- May cause damage to
Specific Target Organ
o organs through
Toxicity (Repeated H373 [5]
prolonged or repeated
Exposure)
exposure

Hazardous to the ) ]
Very toxic to aquatic

Agquatic Environment, H400 i [12]
ife

Acute

Hazardous to the Very toxic to aquatic

Aquatic Environment, H410 life with long lasting [12]

Chronic effects

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not publicly available in the
provided search results. This data is typically generated following standardized guidelines from
organizations such as the OECD (Organisation for Economic Co-operation and Development)
or national regulatory bodies. For specific experimental methodologies, it is recommended to
consult the primary toxicological studies for lead tetroxide.

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of lead tetroxide,
from initial planning to final disposal.
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1. Planning & Preparation

Implement Engineering Controls
(Fume Hood, Venilation)

2. Handling & Use

3. Emergency Procedures
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Caption: A workflow diagram for the safe handling of lead tetroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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